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Compound of Interest

Compound Name:
Trimethoxy(pentafluorophenyl)sila

ne

Cat. No.: B179421 Get Quote

Essential Safety and Handling Guide for
Trimethoxy(pentafluorophenyl)silane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of Trimethoxy(pentafluorophenyl)silane, ensuring the well-being of laboratory

personnel and compliance with safety standards.

Hazard Identification and Immediate Precautions
Trimethoxy(pentafluorophenyl)silane is a chemical that requires careful handling due to its

potential health hazards. It is classified as causing skin and eye irritation, and it may also cause

respiratory irritation.[1] It is a combustible liquid. In case of exposure, it is crucial to take

immediate action.

After Inhalation: Move the individual to fresh air and ensure they are comfortable for

breathing. If breathing is difficult or stops, provide artificial respiration and seek immediate

medical attention.[1][2]

After Skin Contact: Immediately wash the affected area with plenty of soap and water.[1]

Remove contaminated clothing and wash it before reuse.[1] If skin irritation persists, seek
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medical advice.[1]

After Eye Contact: Rinse cautiously with water for several minutes.[1] If contact lenses are

present, remove them if it is safe to do so and continue rinsing for at least 15 minutes.[1]

Seek immediate medical attention.[1]

After Ingestion: Do NOT induce vomiting.[1][3] Rinse the mouth with water and seek

immediate medical attention.[3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

recommended PPE includes:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://synquestprodstorage.blob.core.windows.net/msds/6100/6183-3-13.pdf
https://synquestprodstorage.blob.core.windows.net/msds/6100/6183-3-13.pdf
https://synquestprodstorage.blob.core.windows.net/msds/6100/6183-3-13.pdf
https://synquestprodstorage.blob.core.windows.net/msds/6100/6183-3-13.pdf
https://synquestprodstorage.blob.core.windows.net/msds/6100/6183-3-13.pdf
https://www.tcichemicals.com/BE/en/sds/T3030_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/T3030_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category
Minimum
Requirement

Recommended for
Enhanced Safety

Rationale

Hand Protection

Impervious gloves

(e.g., Nitrile rubber,

minimum 5 mil

thickness)

Double-gloving (two

pairs of nitrile gloves)

Protects against skin

irritation. Double-

gloving adds a layer of

security against

potential tears or

punctures.[4]

Eye & Face Protection

Safety glasses with

side shields or

chemical goggles

Chemical safety

goggles and a face

shield

Prevents eye irritation

from splashes. A face

shield provides

broader protection for

the entire face.[1][3][4]

Respiratory Protection

NIOSH-approved air-

purifying respirator

with appropriate

cartridges for organic

vapors and

particulates

A self-contained

breathing apparatus

(SCBA) for spills or in

poorly ventilated

areas

Protects the

respiratory system

from irritation due to

inhalation of vapors.

[1][3][4]

Body Protection
Flame-resistant lab

coat

Chemical-resistant

coveralls or apron

Protects skin and

clothing from

contamination.[3][4][5]

Footwear Closed-toe shoes
Chemical-resistant

boots

Protects feet from

spills.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for safe handling.

Preparation:

Ensure a chemical fume hood is operational and the work area is clean and free of clutter.

Verify that an eye-wash station and safety shower are accessible and operational.[5][6]
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Ground all equipment to prevent static discharge.[2][7]

Keep away from heat, sparks, open flames, and hot surfaces.[2][7]

Donning PPE:

Put on a lab coat or coveralls.

Don the appropriate respiratory protection.

Put on safety glasses or goggles and a face shield.

Finally, put on nitrile gloves.

Handling the Compound:

Conduct all work within a certified chemical fume hood.

Use only non-sparking tools.[2][5][7]

Avoid breathing vapors, mists, or gas.[1]

Avoid contact with skin and eyes.[1]

Keep the container tightly closed when not in use.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1][5]

Protect from moisture as the compound is moisture-sensitive.[1]

Store away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan
Proper disposal of Trimethoxy(pentafluorophenyl)silane and contaminated materials is

critical to prevent environmental contamination and ensure safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC392170050&productDescription=TRIMETHOXYSILANE%2C+95%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/de/sds/ALDRICH/235768?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC392170050&productDescription=TRIMETHOXYSILANE%2C+95%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/de/sds/ALDRICH/235768?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC392170050&productDescription=TRIMETHOXYSILANE%2C+95%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/3131.pdf
https://www.sigmaaldrich.com/HK/de/sds/ALDRICH/235768?userType=undefined
https://synquestprodstorage.blob.core.windows.net/msds/6100/6183-3-13.pdf
https://synquestprodstorage.blob.core.windows.net/msds/6100/6183-3-13.pdf
https://synquestprodstorage.blob.core.windows.net/msds/6100/6183-3-13.pdf
https://synquestprodstorage.blob.core.windows.net/msds/6100/6183-3-13.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3131.pdf
https://synquestprodstorage.blob.core.windows.net/msds/6100/6183-3-13.pdf
https://synquestprodstorage.blob.core.windows.net/msds/6100/6183-3-13.pdf
https://www.benchchem.com/product/b179421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Collection:

Collect all waste, including unused material and contaminated items (e.g., gloves,

absorbent pads), in a designated and clearly labeled hazardous waste container.

Disposal Procedure:

Dispose of the waste through a licensed and approved waste disposal company.

The recommended disposal method is incineration in a facility equipped with an

afterburner and scrubber.[1]

Never dispose of Trimethoxy(pentafluorophenyl)silane down the drain.[4]

Follow all local, state, and federal regulations for hazardous waste disposal.

Quantitative Data Summary
Property Value

Molecular Formula C₉H₉F₅O₃Si

Molecular Weight 288.25 g/mol [8]

Appearance Colorless to almost colorless clear liquid[8]

Purity >97.0% (GC)

Specific Gravity (20/20) 1.3910 - 1.3950[8]

Refractive Index (n20/D) 1.4160 - 1.4200[8]

Boiling Point

Not explicitly available for this specific

compound, but related compounds have boiling

points around 102-104 °C.

Flash Point Combustible liquid

Experimental Workflow
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Workflow for Handling Trimethoxy(pentafluorophenyl)silane
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Caption: Workflow for the safe handling of Trimethoxy(pentafluorophenyl)silane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b179421?utm_src=pdf-custom-synthesis
https://synquestprodstorage.blob.core.windows.net/msds/6100/6183-3-13.pdf
https://www.fishersci.com/store/msds?partNumber=AC392170050&productDescription=TRIMETHOXYSILANE%2C+95%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T3030_EU_6N.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_5_7_Trimethoxyflavone.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3131.pdf
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/a-174-silane-msds.pdf
https://www.sigmaaldrich.com/HK/de/sds/ALDRICH/235768?userType=undefined
https://www.myskinrecipes.com/shop/en/silane-coupling-agents/94316--trimethoxypentafluorophenylsilane.html
https://www.benchchem.com/product/b179421#personal-protective-equipment-for-handling-trimethoxy-pentafluorophenyl-silane
https://www.benchchem.com/product/b179421#personal-protective-equipment-for-handling-trimethoxy-pentafluorophenyl-silane
https://www.benchchem.com/product/b179421#personal-protective-equipment-for-handling-trimethoxy-pentafluorophenyl-silane
https://www.benchchem.com/product/b179421#personal-protective-equipment-for-handling-trimethoxy-pentafluorophenyl-silane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b179421?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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